4-methoxy-2-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

• Molecular Formula: C19H24N6O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 4-[5-(4-methoxypyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C19H24N6O/c1-12-21-16-5-3-4-15(16)18(22-12)24-8-13-10-25(11-14(13)9-24)19-20-7-6-17(23-19)26-2/h6-7,13-14H,3-5,8-11H2,1-2H3
• InChI Key: BMICAAJNAFQCQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CC4CN(CC4C3)C5=NC=CC(=N5)OC

Description

4-methoxy-2-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine is a complex organic compound with a unique structure that includes a pyrimidine ring, a cyclopenta[d]pyrimidine moiety, and an octahydropyrrolo[3,4-c]pyrrol group

Preparation Methods

The synthesis of 4-methoxy-2-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine involves multiple steps. Typically, the synthetic route starts with the preparation of the cyclopenta[d]pyrimidine core, followed by the construction of the octahydropyrrolo[3,4-c]pyrrol moiety, and finally the attachment of the methoxy group to the pyrimidine ring. The reaction conditions often involve the use of strong bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy group on the pyrimidine ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions

Scientific Research Applications

4-methoxy-2-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Materials Science: Its unique structural properties make it a candidate for the development of new materials with specific functionalities

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 4-methoxy-2-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine include other pyrimidine derivatives and cyclopenta[d]pyrimidine compounds. These compounds share structural similarities but differ in their functional groups and specific biological activities. The uniqueness of this compound lies in its combination of structural elements, which confer distinct chemical and biological properties .